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Disclaimer: The following document is a technical guide compiled from publicly available data
and scientific principles. 2,6-Dichlorophenylsulfonylethanol is a specialty chemical
intermediate with limited published research. Much of the information regarding its synthesis
and handling is inferred from structurally related compounds. All laboratory work should be
conducted by trained professionals with appropriate safety measures in place.

Introduction and Overview

2,6-Dichlorophenylsulfonylethanol (CAS No. 688763-07-7) is a niche organic compound
primarily utilized as a building block in complex organic synthesis.[1] It is not a widely studied
molecule, and as such, a comprehensive body of literature detailing its properties and
applications is not available. However, its structure—featuring a dichlorinated aromatic ring, a
sulfonyl group, and a primary alcohol—makes it a reactive intermediate for introducing the 2,6-
dichlorophenylsulfonyl moiety into larger molecules.
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This guide synthesizes the available information, provides expert-driven inferences on its
properties and synthesis, and details its known application in the development of
pharmaceutical agents, specifically as a precursor to Poly(ADP-ribose) polymerase (PARP)
inhibitors.[2][3] PARP inhibitors are a class of targeted cancer therapies that exploit deficiencies
in DNA repair pathways, particularly in cancers with BRCA1/2 mutations.[4][5][6]

Physicochemical Properties

Direct experimental data for 2,6-Dichlorophenylsulfonylethanol is scarce. The properties
listed below are a combination of documented data and scientifically-grounded estimations
based on its constituent functional groups and data from analogous structures like 2,6-
dichlorophenol.
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Property Value | Description Source | Rationale
CAS Number 688763-07-7 Documented[1]
Molecular Formula CsHsCl203S Documented[1]
Molecular Weight 255.12 g/mol Calculated[1]
Inferred from similar sulfones
Estimated to be a white to off- and chlorinated aromatics
Appearance ] ) ] ] ] )
white crystalline solid. which are typically solids at
room temperature.[7]
2,6-Dichlorophenol has a
melting point of 64-66 °C.[7]
_ _ Estimated in the range of 60- The addition of the
Melting Point
90 °C. sulfonylethanol group would
likely alter this, but it provides
a reasonable starting point.
High due to polarity and
molecular weight. 2,6-
N ) Estimated to be >250 °C (with Dichlorophenol boils at ~220
Boiling Point .
decomposition). °C.[7] The larger sulfonyl group
would increase this
significantly.
Expected to be sparingl
g ] pating’y ] The polar sulfonyl and
soluble in water, but soluble in
- ] hydroxyl groups confer some
Solubility polar organic solvents such as

THF, ethyl acetate, and
alcohols.

polarity, but the dichlorophenyl
ring is hydrophobic.

Synthesis and Characterization
Proposed Synthetic Pathway

A definitive, published synthesis for 2,6-Dichlorophenylsulfonylethanol was not found in the

public domain. However, a plausible and efficient two-step route can be proposed based on
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established organosulfur chemistry. This pathway begins with the readily available 2,6-
dichlorothiophenol.

Step 1: Thioetherification 2,6-Dichlorothiophenol is reacted with 2-chloroethanol in the
presence of a non-nucleophilic base, such as sodium hydride or potassium carbonate, to form
the intermediate 2-((2,6-dichlorophenyl)thio)ethanol.

Step 2: Oxidation The resulting thioether is then oxidized to the corresponding sulfone using a
strong oxidizing agent. Common reagents for this transformation include hydrogen peroxide in
acetic acid or meta-chloroperoxybenzoic acid (m-CPBA) in a solvent like dichloromethane
(DCM).
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Caption: Proposed two-step synthesis of 2,6-Dichlorophenylsulfonylethanol.

Experimental Protocol (Proposed)

Step 1: Synthesis of 2-((2,6-dichlorophenyl)thio)ethanol
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To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,6-
dichlorothiophenol (1.0 eq), potassium carbonate (1.5 eq), and acetone.

Stir the suspension and add 2-chloroethanol (1.1 eq) dropwise.

Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

After completion, cool the mixture to room temperature and filter to remove inorganic salts.
Concentrate the filtrate under reduced pressure.

Redissolve the residue in ethyl acetate and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the
crude thioether, which can be purified by column chromatography if necessary.

Step 2: Synthesis of 2,6-Dichlorophenylsulfonylethanol

Dissolve the thioether intermediate (1.0 eq) in dichloromethane (DCM) in a round-bottom
flask and cool to 0 °C in an ice bath.

Add m-CPBA (2.2 eq) portion-wise, ensuring the temperature does not exceed 10 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with sodium bicarbonate solution and brine, then dry over
anhydrous sodium sulfate.

Filter and concentrate under reduced pressure to yield the crude product.

Purify the product by recrystallization or column chromatography to obtain pure 2,6-
Dichlorophenylsulfonylethanol.
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Analytical Characterization

The identity and purity of the synthesized compound should be confirmed using standard
analytical techniques:

* NMR Spectroscopy (*H and 13C): To confirm the molecular structure and connectivity.

e Mass Spectrometry (MS): To verify the molecular weight (255.12 g/mol ) and isotopic pattern
characteristic of a dichlorinated compound.

e HPLC/UPLC: To determine the purity of the final product.[1]

« Infrared (IR) Spectroscopy: To identify key functional groups, such as the O-H stretch of the
alcohol, and the characteristic strong absorptions of the S=O bonds in the sulfone group.

Application in the Synthesis of PARP1 Inhibitors

The primary documented use of 2,6-Dichlorophenylsulfonylethanol is as an intermediate in
the synthesis of novel PARP1 inhibitors.[2] PARP1 is a key enzyme in the repair of single-
strand DNA breaks. Inhibiting this enzyme in cancer cells that already have a compromised
DNA repair system (like those with BRCA mutations) leads to a synthetic lethal outcome,
causing cell death.[2][6]

In the synthetic scheme described in patent literature, 2,6-Dichlorophenylsulfonylethanol is
used to construct a key side chain of the final inhibitor molecule. The ethanol group is typically
activated (e.g., converted to a mesylate, tosylate, or halide) to facilitate a nucleophilic
substitution reaction with a core heterocyclic structure.
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Caption: General workflow for using 2,6-Dichlorophenylsulfonylethanol in synthesis.

This reaction effectively appends the -(CH2)2-SO2-(2,6-Clz-Ph) fragment onto the main scaffold

of the drug candidate, a critical step for achieving the desired pharmacological activity.
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Safety, Handling, and Storage

No specific safety data sheet (SDS) for 2,6-Dichlorophenylsulfonylethanol is publicly
available. Therefore, precautions must be based on data from structurally similar and
potentially hazardous compounds, such as 2,6-dichlorophenol.[7][8][9][10] The compound
should be treated as hazardous until proven otherwise.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8][10]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin
coverage.[8][10]

» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood.[8] If dusts or aerosols may be generated, use appropriate respiratory protection.[10]

Handling and First Aid

e Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe dust or vapors.[7]
Wash hands thoroughly after handling.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[8][9]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Seek medical attention if irritation persists.[10]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[8][9]

 Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek medical
attention if symptoms occur.[8]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8]

References
BLD Pharm. (n.d.). 688763-07-7 | 2,6-Dichlorophenylsulfonylethanol.

o Fisher Scientific. (2025, December 22). Safety Data Sheet: 2,6-Dichlorophenol.

e Google Patents. (2022). US20220348574A1 - Parpl inhibitors and uses thereof.

o Synthesis and Characterization of 2-[(3-Aminophenyl)sulfonyl] ethanol Hydrogen Sulfate.
(n.d.). Journal of Chemical Research.

e PubMed. (2019, October 10). Synthesis and Pharmacological Characterization of 2-(2,6-
Dichlorophenyl)-1-((1 S,3 R)-5-(3-hydroxy-3-methylbutyl)-3-(hydroxymethyl)-1-methyl-3,4-
dihydroisoquinolin-2(1 H)-yl)ethan-1-one (LY3154207), a Potent.... J Med Chem.

e BenchChem. (2025). Application Note: Synthesis of Ethyl 2-(2,6-dichlorophenyl)acetate.

o Material Safety Data Sheet: 2,6-Dichlorophenol 98%. (n.d.).

e Biochem. (n.d.). Safety data sheet of 'BIOCHEM - 2,6 DICHLOROPHENOL - 51636' (Version
1).

e Loba Chemie. (2016, May 26). 2,6-DICHLOROPHENOL FOR SYNTHESIS MSDS.

e Nasirullah, et al. (n.d.). 2-{2-[(2,6-Dichlorophenyl)amino]phenyl}ethanol. PMC.

e Hoffman, R. L., et al. (2023, August 3). Novel PARP1 Inhibitors for Treating Cancer.

e Yale Ventures. (n.d.). Novel Small Molecule Inhibitor for Treatment of PARP inhibitor-
Resistant Ovarian Cancer.

e Google Patents. (n.d.). RU2133247C1 - Method of synthesis of 2-(2,6-
dichlorophenylamino)-2- -imidazoline hydrochloride.

o A Summary of PARP Inhibitors for the Treatment of Breast Cancer. (2026, January 21).
American Journal of Managed Care.

e Lee, J., etal. (2022, July 29).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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